Cas no 34818-56-9 (2,2-Dimethyl-2H-chromene-6-carboxylic acid)

• Product Name: 2,2-Dimethyl-2H-chromene-6-carboxylic acid
• CAS No: 34818-56-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD06208181
• CID: 1076981
• PubChem ID: 5319235
• Update Time: 2025-06-07

2,2-Dimethyl-2H-chromene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-2H-chromene-6-carboxylic acid
• 2,2-dimethyl-2H-1-benzopyran-6-carboxylic acid
• 2,2-Dimethyl-2H-benzo[b]pyran-6-carboxylic Acid
• 2H-1-Benzopyran-6-carboxylic acid, 2,2-dimethyl-
• AC1NSXTI
• anofinic acid
• CHEMBL469159
• CTK1B7424
• SureCN8066269
• 1-Hydroxy-3',3'-dimethylchromene
• AXICIBPYBONRSP-UHFFFAOYSA-N
• 2,2-dimethylchromene-6-carboxylic acid
• MFCD06208181
• BDBM50499720
• 2,2-Dimethyl-6-chromenecarboxylic acid
• 2,2-Dimethyl-2H-chromene-6-carboxylicacid
• 34818-56-9
• CS-0358926
• AKOS016028545
• CHEBI:172317
• SCHEMBL8066269
• DTXSID10415747
• 6-Carboxy-2,2-dimethylchromen
• SS-3624

• MDL： MFCD06208181
• Inchi： 1S/C12H12O3/c1-12(2)6-5-8-7-9(11(13)14)3-4-10(8)15-12/h3-7H,1-2H3,(H,13,14)
• InChI Key： AXICIBPYBONRSP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2C=CC1(C)C

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 160°C
• Boiling Point: 352.3±42.0 °C at 760 mmHg
• Flash Point: 137.8±21.4 °C
• PSA: 46.53
• LogP: 2.56900
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,2-Dimethyl-2H-chromene-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2,2-Dimethyl-2H-chromene-6-carboxylic acid

Exploring the Versatile Applications and Properties of 2,2-Dimethyl-2H-chromene-6-carboxylic acid (CAS No. 34818-56-9)

2,2-Dimethyl-2H-chromene-6-carboxylic acid (CAS No. 34818-56-9) is a unique organic compound belonging to the chromene carboxylic acid family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for bioactive heterocyclic compounds, researchers are actively exploring the synthesis and modification of chromene derivatives like this molecule.

The molecular structure of 2,2-dimethyl-2H-chromene-6-carboxylic acid features a benzopyran core with a carboxylic acid functional group at the 6-position and two methyl groups at the 2-position. This specific arrangement contributes to its interesting chemical properties and reactivity patterns. The compound's CAS number 34818-56-9 serves as a unique identifier in chemical databases and regulatory documentation, making it essential for researchers and industry professionals.

Recent studies have highlighted the potential of chromene-based compounds in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The 2,2-dimethyl substitution pattern in this molecule may influence its biological activity and metabolic stability, topics that are currently trending in medicinal chemistry research. As the pharmaceutical industry continues to explore natural product-inspired drug candidates, compounds like 2,2-dimethyl-2H-chromene-6-carboxylic acid are receiving renewed attention.

In material science applications, the chromene carboxylic acid derivative shows promise as a building block for functional materials. Its ability to participate in various chemical transformations makes it valuable for creating advanced polymeric materials with specific optical or electronic properties. Researchers are particularly interested in how the 2,2-dimethyl-2H-chromene scaffold might contribute to the development of novel organic electronic materials, a hot topic in sustainable technology development.

The synthesis of 2,2-dimethyl-2H-chromene-6-carboxylic acid typically involves multi-step organic reactions starting from readily available phenolic compounds. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact - concerns that align with current industry trends toward sustainable chemical production. The carboxylic acid functionality at position 6 provides an excellent handle for further derivatization, allowing chemists to create diverse chromene-based molecular libraries for various applications.

Analytical characterization of CAS 34818-56-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's purity and structure, especially when used in pharmaceutical research. The growing emphasis on quality control in chemical synthesis makes proper characterization of compounds like 2,2-dimethyl-2H-chromene-6-carboxylic acid increasingly important in both academic and industrial settings.

From a commercial perspective, the demand for specialized chromene derivatives has been steadily increasing. Suppliers of 2,2-dimethyl-2H-chromene-6-carboxylic acid often highlight its high purity grades suitable for research purposes. The compound's CAS registry number 34818-56-9 serves as a critical reference point for procurement and regulatory compliance across different markets and applications.

Future research directions for 2,2-dimethyl-2H-chromene-6-carboxylic acid may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features make it an interesting candidate for these applications, which are currently at the forefront of materials chemistry innovation. Additionally, its possible role in bioconjugation chemistry is another area worth investigating, given the importance of such techniques in modern drug development and diagnostic applications.

Safety considerations for handling 2,2-dimethyl-2H-chromene-6-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper chemical safety practices should always be observed when working with this or any other chemical substance. Researchers frequently search for information about safe handling of carboxylic acid compounds, reflecting the growing awareness of laboratory safety in the scientific community.

In conclusion, 2,2-dimethyl-2H-chromene-6-carboxylic acid (CAS No. 34818-56-9) represents an important member of the chromene chemical family with diverse potential applications. Its unique structural features and reactivity profile continue to attract interest from multiple scientific disciplines. As research progresses, we can expect to see new discoveries about this compound's properties and applications, particularly in fields that value molecular diversity and functional group versatility in their chemical building blocks.